N-benzyl-2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide

• IUPAC Name: N-benzyl-2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C17H16N4O2S/c1-12-6-5-9-21-15(12)19-16(20-17(21)23)24-11-14(22)18-10-13-7-3-2-4-8-13/h2-9H,10-11H2,1H3,(H,18,22)
• InChI Key: UYPKAUNDDBECAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=NC2=O)SCC(=O)NCC3=CC=CC=C3
• Molecular Formula: C17H16N4O2S
• Molecular Weight: 340.4 g/mol
• CAS No.: 896342-08-8

Description

N-benzyl-2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide is a chemical compound that has been studied for its potential applications in scientific research. This compound has been shown to exhibit promising properties that make it a valuable tool for researchers in various fields. In

Scientific Research Applications

Heterocyclic Compounds and Medicinal Chemistry

N-benzyl-2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide belongs to a class of heterocyclic compounds that have garnered attention in medicinal chemistry due to their diverse biological activities. Triazines, which are a core component of this compound, exhibit a broad spectrum of pharmacological activities. They have been studied for their antibacterial, antifungal, anti-cancer, antiviral, antimalarial, anti-inflammatory, antiulcer, anticonvulsant, antimicrobial, insecticidal, and herbicidal properties. This versatility makes triazine derivatives, including this compound, valuable scaffolds for drug development (Verma, Sinha, & Bansal, 2019).

Antifungal and Immunomodulating Activities

The antifungal and immunomodulating activities of 1,4-benzothiazine azole derivatives, which are structurally related to the discussed compound, have been reviewed. These studies indicate that specific chemical characteristics, including ether substitution at the side chain, contribute to in vivo activity through enhancement of protective immune response and direct antifungal effects. Such findings underscore the potential of incorporating benzothiazine and azole frameworks into new compounds for increased efficacy in vivo (Schiaffella & Vecchiarelli, 2001).

Synthesis and Antitumor Activities

Another significant application of triazine derivatives, including those similar to this compound, is in the development of antitumor compounds. The synthesis and evaluation of 1,2,3-triazines and their benzo- and heterofused derivatives have revealed a broad spectrum of antitumor activities. These compounds have demonstrated antibacterial, antifungal, antiviral, antiproliferative, analgesic, and anti-inflammatory properties, making them promising scaffolds for antitumor drug development (Cascioferro et al., 2017).